Cas no 1171053-92-1 (ethyl 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1171053-92-1
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• MDL: MFCD09468165
• CID: 3158741
• PubChem ID: 25247438
• Update Time: 2025-10-30

ethyl 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate
• ethyl 3-(4-chloro-3,5-dimethylpyrazol-1-yl)propanoate
• 1171053-92-1
• EN300-231252
• AKOS005167478
• STK351600
• ethyl3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate

• MDL： MFCD09468165
• Inchi： 1S/C10H15ClN2O2/c1-4-15-9(14)5-6-13-8(3)10(11)7(2)12-13/h4-6H2,1-3H3
• InChI Key： XNETWGOOMRRFSD-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C)CCC(=O)OCC

Computed Properties

• Exact Mass: 230.0822054Da
• Monoisotopic Mass: 230.0822054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1Ų

Additional information on ethyl 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate

Recent Advances in the Study of Ethyl 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate (CAS: 1171053-92-1)

Ethyl 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate (CAS: 1171053-92-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This ester derivative, featuring a pyrazole core, has been explored for its bioactive properties, including its role as an intermediate in the synthesis of more complex pharmacologically active molecules. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its versatility and utility in drug discovery.

The compound's structural motif, characterized by the presence of a chloro and two methyl substituents on the pyrazole ring, contributes to its unique chemical reactivity and biological activity. Researchers have investigated its potential as a building block for the development of novel heterocyclic compounds with applications in treating various diseases. For instance, derivatives of this compound have shown promise as inhibitors of specific enzymatic pathways, making them candidates for further development in therapeutic areas such as inflammation and oncology.

Recent synthetic methodologies have optimized the production of ethyl 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate, emphasizing green chemistry principles to enhance yield and reduce environmental impact. Advances in catalytic processes and solvent-free reactions have been particularly noteworthy, offering more sustainable routes to this valuable intermediate. These developments are critical for scaling up production while maintaining high purity and consistency, which are essential for pharmaceutical applications.

Biological studies have further elucidated the compound's mechanism of action, particularly its interaction with biological targets. For example, research has demonstrated its ability to modulate specific protein-protein interactions, which could be leveraged to design new classes of drugs. Additionally, its metabolic stability and pharmacokinetic properties have been evaluated, providing insights into its potential as a lead compound in drug development pipelines.

In the agrochemical sector, ethyl 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate has been explored for its herbicidal and fungicidal activities. Its structural features enable it to interfere with essential biochemical pathways in pests and pathogens, offering a basis for developing new crop protection agents. Field trials and toxicity studies are ongoing to assess its efficacy and safety profile, which will determine its viability for commercial use.

In conclusion, ethyl 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate (CAS: 1171053-92-1) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Continued exploration of its synthetic routes, biological activities, and applications will likely yield further innovations, reinforcing its importance in the chemical and life sciences. Future research should focus on expanding its therapeutic and agricultural potential while addressing any challenges related to scalability and safety.